Cas no 1807089-32-2 (Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate)

• Product Name: Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate
• CAS No: 1807089-32-2
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4873395
• Update Time: 2025-06-09

Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate

• Inchi： 1S/C8H5ClF2N2O4/c1-17-8(14)4-2-3(9)5(6(10)11)7(12-4)13(15)16/h2,6H,1H3
• InChI Key： ILBOEKPRADYVGZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Additional information on Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate

Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS No. 1807089-32-2): A Comprehensive Overview

Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS No. 1807089-32-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its nitro and chloro substituents, as well as a difluoromethyl group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate incorporates a pyridine core, which is a common motif in many pharmacologically relevant compounds. The presence of multiple electronegative groups, such as the nitro group and the difluoromethyl moiety, imparts distinct reactivity and electronic characteristics to the molecule. These features are particularly advantageous in designing molecules with enhanced binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate has emerged as a key building block in this endeavor. Its utility spans across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. The nitro group, for instance, can be readily reduced to an amine, providing a versatile handle for further functionalization and derivatization.

One of the most compelling aspects of Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By incorporating this compound into the design of kinase inhibitors, researchers have been able to develop molecules that exhibit high selectivity and potency. The difluoromethyl group, in particular, has been shown to enhance binding affinity by improving hydrophobic interactions with the target enzyme.

The synthesis of Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Typically, the synthesis begins with the nitration of a pyridine precursor followed by chlorination and subsequent introduction of the difluoromethyl group. Each step must be meticulously controlled to avoid unwanted side reactions that could compromise the integrity of the final product.

In terms of biological activity, Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate has demonstrated promising results in preclinical studies. Its derivatives have shown inhibitory effects on various kinases, including those involved in tumor growth and metastasis. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders. These findings have spurred further investigation into its potential as a lead compound for new drug development.

The growing interest in this compound has also led to advancements in synthetic methodologies. Researchers are continually exploring new ways to streamline its synthesis while maintaining high levels of efficiency and sustainability. For instance, catalytic processes have been developed that reduce the need for hazardous reagents and minimize waste generation. These innovations not only improve the practicality of producing Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate but also align with broader efforts to promote green chemistry principles.

Another area where this compound has made significant contributions is in the development of probes for biochemical assays. Its unique structural features make it an ideal candidate for designing molecules that can interact specifically with target proteins or enzymes. Such probes are invaluable tools for understanding biological pathways and identifying potential drug targets.

The future prospects for Methyl 4-chloro-3-(difluoromethyl)-2-nitropyridine-6-carboxylate are bright, with ongoing research aimed at uncovering its full potential in drug discovery and development. As our understanding of molecular interactions continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in medicinal chemistry.